Cas no 2757955-38-5 (3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid)

• Product Name: 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid
• CAS No: 2757955-38-5
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5559399
• PubChem ID: 165996423
• Update Time: 2025-05-22

3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid
• 2757955-38-5
• EN300-37102387
• 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid

• Inchi： 1S/C11H10F3NO3/c1-6-4-7(9(16)17)2-3-8(6)5-15-10(18)11(12,13)14/h2-4H,5H2,1H3,(H,15,18)(H,16,17)
• InChI Key： XVYXBPKAHPPPPV-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(C(=O)O)=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid

Research Briefing on 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid (CAS: 2757955-38-5)

In recent years, the compound 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid (CAS: 2757955-38-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroacetamido and benzoic acid functional groups, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The unique structural features of this compound make it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid to enhance its bioavailability and pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to identify its interactions with biological targets. Preliminary results indicate that this compound exhibits strong binding affinity to specific enzymes and receptors, suggesting its potential as a lead compound for the development of novel therapeutics.

One of the key areas of interest is the application of 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid in oncology. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines. The compound's mechanism of action appears to involve the modulation of key signaling pathways, leading to apoptosis and cell cycle arrest. These findings highlight its potential as a targeted therapy for specific types of cancer.

In addition to its anticancer properties, 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid has also been investigated for its anti-inflammatory and antimicrobial activities. Studies have shown that the compound can effectively reduce inflammation in animal models, making it a candidate for the treatment of chronic inflammatory diseases. Furthermore, its antimicrobial activity against a range of pathogens suggests potential applications in combating antibiotic-resistant infections.

The pharmacokinetic and toxicological profiles of 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid are currently under investigation. Early data indicate that the compound has favorable absorption and distribution characteristics, with minimal toxicity at therapeutic doses. However, further studies are needed to fully understand its safety and efficacy in humans.

In conclusion, 3-Methyl-4-[(2,2,2-trifluoroacetamido)methyl]benzoic acid (CAS: 2757955-38-5) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a subject of ongoing investigation. Future research should focus on optimizing its pharmacological properties and conducting clinical trials to validate its efficacy and safety in humans.